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Compound of Interest

Compound Name: Cyclododecanone

Cat. No.: B146445

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for
cyclododecanone. The information is compiled from various safety data sheets and
toxicological databases to ensure a thorough understanding of the potential hazards and safe
laboratory practices associated with this compound.

Chemical and Physical Properties

Cyclododecanone is a cyclic ketone that is a white, crystalline solid at room temperature with
a camphor-like odor.[1] It is used in organic synthesis and as an intermediate in the production
of various polymers and fragrances.[1][2]
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Property Value Source(s)
Chemical Formula C12H220 [3]
Molecular Weight 182.31 g/mol [4]

CAS Number 830-13-7 [5]
Appearance White.solid / Colorless to white 5]

adhering crystals

Melting Point 59 - 61 °C (138.2 - 141.8 °F) [4]

Boiling Point 277 °C (530.6 °F) [4]

Flash Point 118 °C (244.4 °F) [4]

Autoignition Temperature

280 °C (536 °F)

[5]

Water Solubility

Insoluble

[4]

Hazard Identification and GHS Classification

Cyclododecanone is classified as hazardous to the aquatic environment. While it is not

classified for acute oral toxicity, it may be harmful if swallowed.[4] The toxicological properties

have not been fully investigated, and it may cause eye, skin, and respiratory tract irritation.[5]

Hazard Class Category Hazard Statement
Acute Aquatic Toxicity Category 2 H401: Toxic to aquatic life

) ] o H411: Toxic to aquatic life with
Chronic Aquatic Toxicity Category 2

long lasting effects

Acute Oral Toxicity

Category 5 (Not classified
under GHS)

H303: May be harmful if

swallowed

GHS Pictogram:
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Caption: GHS Hazard Classification for Cyclododecanone.

Toxicological Data

The available toxicological data for cyclododecanone is limited. The primary reported value is

for acute oral toxicity in rats.

Test Species Route Value Source(s)
LD50 Rat Oral > 2500 mg/kg [4]
LC50 Rat Inhalation > 25,000 mg/m?3 [6]

Experimental Protocols

Detailed experimental protocols for the toxicological testing of cyclododecanone are not
readily available in the public domain. However, the cited toxicity data likely follows
standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD).

General Protocol for Acute Oral Toxicity (based on OECD Guideline 423):

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals at each step. The substance is administered orally to a group of fasted animals at one
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of the defined dose levels. The absence or presence of mortality in the first group determines
the dose for the next group. This continues until the criteria for classification are met.

Start: Select Initial Dose

|

_J

<
<

>(Administer Dose to 3 Animals

N

A
@bserve for 14 Days (Mortality & Clinical SignsD

Mortality Outcome?

Intermediate Mortality No/Low Mortality

No/Low Mortality|

High Mortality (at lower dose)

v

Select Lower Dose

A J

Select Higher Dose

Stop: Classify as Low Toxicity Stop: Classify as High Toxicity

Click to download full resolution via product page

Caption: General workflow for OECD Guideline 423 (Acute Oral Toxicity).

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety in the
laboratory.

Handling:

+ Handle in a well-ventilated place.[3]
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Wear suitable protective clothing, including gloves and safety goggles.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Wash hands thoroughly after handling.[5]

Storage:

o Store in a tightly closed container.[5]

o Store in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as oxidizing agents.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling
cyclododecanone.

|
.

Eye/Face Protection Skin Protection ( Respiratory Protection
Tightly fitting safety goggles with side-shields (EN 166 or NIOSH approved), ire/flame resistant and impervious clothing. Chemical-resistant gloves (inspected before use)) kullrlaoe respirator if exposure limits are exceeded or irritation s

gl J

Click to download full resolution via product page

Caption: Personal Protective Equipment for handling Cyclododecanone.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Procedure Source(s)

Move the victim into fresh air. If
) breathing is difficult, give
Inhalation ) ] [3]
oxygen. If not breathing, give

artificial respiration.

Take off contaminated clothing
Skin Contact immediately. Wash off with [3]

soap and plenty of water.

Rinse with pure water for at
Eye Contact _ [3]
least 15 minutes.

Rinse mouth with water. Do not
_ induce vomiting. Never give
Ingestion _ [3]
anything by mouth to an

unconscious person.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
» Specific Hazards: No specific hazards arising from the chemical are reported.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures

¢ Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Use
personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[3]
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e Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed
containers for disposal. Use spark-proof tools and explosion-proof equipment.[3]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier
for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Cyclododecanone: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146445#cyclododecanone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

